Cas no 13639-09-3 (2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-)

2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)- structure
13639-09-3 structure
Product name:2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-
CAS No:13639-09-3
MF:C8H8Cl4S6
MW:438.351110458374
CID:2657700

2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,7-Tetrakis(chloromethyl)-2,4,6,8,9,10-hexathiaadamantane
    • 2,4,6,8,9,10-Hexathiaadamantane, 1,3,5,7-tetrakis(chloromethyl)-
    • OLXJMQBSMGQSKI-UHFFFAOYSA-N
    • Tetrakis(chloromethyl)hexathiaadamantane
    • 2,4,6,8,9,10-Hexathiatricyclo[3.3.1.1(3,7)]decane, 1,3,5,7-tetrakis(chloromethyl)-
    • Inchi: 1S/C8H8Cl4S6/c9-1-5-13-6(2-10)16-7(3-11,14-5)18-8(4-12,15-5)17-6/h1-4H2
    • InChI Key: OLXJMQBSMGQSKI-UHFFFAOYSA-N
    • SMILES: ClCC12SC3(CCl)SC(CCl)(SC(CCl)(S3)S1)S2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Topological Polar Surface Area: 152

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